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molecular formula C11H13ClO2 B8504131 2-Chloro-4-isopropyl-benzoic acid methyl ester

2-Chloro-4-isopropyl-benzoic acid methyl ester

Cat. No. B8504131
M. Wt: 212.67 g/mol
InChI Key: JXASDKNNWZODAD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09440994B2

Procedure details

To solution of 2-chloro-4-isopropyl-benzoic acid methyl ester (68 mg, 0.33 mmol) in THF (3 ml) was added 2M NaOH (3 ml). The solution was heated to 70° C. for 1 hour. The reaction was cooled back to room temperature and brought to a pH of ˜3 with 1M HCl. The aqueous solution was extracted with EtOAc (3×). The combined organic extracts were washed with brine, dried over Na2SO4, filtered and concentrated down under reduced pressure to give 2-chloro-4-isopropyl-benzoic acid as a yellow solid. Amount obtained: 62.7 mg (96%). 1H NMR (Chloroform-d) δ: 1.28 (d, J=6.8 Hz, 6 H) 2.95 (m, J=14.0, 6.9, 6.9 Hz, 1 H) 7.22 (dd, J=8.1, 1.7 Hz, 1 H) 7.36 (d, J=1.6 Hz, 1 H) 7.99 (d, J=8.2 Hz, 1 H).
Name
2-chloro-4-isopropyl-benzoic acid methyl ester
Quantity
68 mg
Type
reactant
Reaction Step One
Name
NaOH
Quantity
3 mL
Type
reactant
Reaction Step One
Name
THF
Quantity
3 mL
Type
solvent
Reaction Step One
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
2-chloro-4-isopropyl-benzoic acid

Identifiers

REACTION_CXSMILES
C[O:2][C:3](=[O:14])[C:4]1[CH:9]=[CH:8][C:7]([CH:10]([CH3:12])[CH3:11])=[CH:6][C:5]=1[Cl:13].[OH-].[Na+].Cl>C1COCC1>[Cl:13][C:5]1[CH:6]=[C:7]([CH:10]([CH3:12])[CH3:11])[CH:8]=[CH:9][C:4]=1[C:3]([OH:14])=[O:2] |f:1.2|

Inputs

Step One
Name
2-chloro-4-isopropyl-benzoic acid methyl ester
Quantity
68 mg
Type
reactant
Smiles
COC(C1=C(C=C(C=C1)C(C)C)Cl)=O
Name
NaOH
Quantity
3 mL
Type
reactant
Smiles
[OH-].[Na+]
Name
THF
Quantity
3 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
70 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction was cooled back to room temperature
EXTRACTION
Type
EXTRACTION
Details
The aqueous solution was extracted with EtOAc (3×)
WASH
Type
WASH
Details
The combined organic extracts were washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated down under reduced pressure

Outcomes

Product
Name
2-chloro-4-isopropyl-benzoic acid
Type
product
Smiles
ClC1=C(C(=O)O)C=CC(=C1)C(C)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.